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Compound of Interest

Compound Name: Bis(chloromethyl)dimethylsilane

Cat. No.: B1265723 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of

Bis(chloromethyl)dimethylsilane

Introduction
Bis(chloromethyl)dimethylsilane (CAS No. 2917-46-6) is an organosilicon compound with

the linear formula (CH₃)₂Si(CH₂Cl)₂. It is a colorless liquid that serves as a versatile reagent

and precursor in various fields of chemical synthesis.[1] Its bifunctional nature, possessing two

chloromethyl groups, makes it a valuable crosslinking agent and a key building block in the

synthesis of silicone polymers, resins, and other complex organosilicon molecules.[1] This

technical guide provides a comprehensive overview of the synthesis and characterization of

Bis(chloromethyl)dimethylsilane, tailored for researchers, scientists, and professionals in

drug development and materials science.

Synthesis of Bis(chloromethyl)dimethylsilane
The synthesis of Bis(chloromethyl)dimethylsilane can be achieved through various methods,

with free-radical chlorination of a suitable methylsilane precursor being a common approach.

The following protocol is a representative method based on general procedures for the

chlorination of organosilanes.
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Caption: Reaction scheme for the synthesis of Bis(chloromethyl)dimethylsilane.

Experimental Protocol
This protocol describes the synthesis of Bis(chloromethyl)dimethylsilane via the chlorination

of dichlorodimethylsilane using sulphuryl chloride as the chlorinating agent and benzoyl

peroxide as a radical initiator.

Materials and Equipment:

Dichlorodimethylsilane ((CH₃)₂SiCl₂)[2][3]

Sulphuryl chloride (SO₂Cl₂)

Benzoyl peroxide

500 mL two-necked round-bottom flask

Reflux condenser

Magnetic stirrer and heating mantle

Dropping funnel
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Distillation apparatus

Calcium chloride guard tube

Procedure:

Reaction Setup: A 500 mL two-necked flask is equipped with a magnetic stirrer, a reflux

condenser fitted with a calcium chloride guard tube, and a dropping funnel.

Charging Reactants: The flask is charged with dichlorodimethylsilane.

Initiation: The reaction mixture is heated to reflux. A solution of sulphuryl chloride is added

dropwise from the dropping funnel.

Radical Initiation: Small portions of benzoyl peroxide are added to the refluxing solution at

regular intervals (e.g., every 2 hours) to maintain a steady concentration of radicals.

Reaction Monitoring: The reaction is monitored for completion (e.g., by GC analysis). The

total reflux time is typically several hours.

Work-up and Purification: After the reaction is complete, the mixture is allowed to cool to

room temperature. The crude product is then purified by fractional distillation to separate the

desired Bis(chloromethyl)dimethylsilane from unreacted starting materials and

byproducts.

Characterization of Bis(chloromethyl)dimethylsilane
The identity and purity of the synthesized Bis(chloromethyl)dimethylsilane are confirmed

through various analytical techniques, including the determination of its physical properties and

spectroscopic analysis.
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Property Value Reference(s)

CAS Number 2917-46-6

Molecular Formula C₄H₁₀Cl₂Si [1]

Molecular Weight 157.11 g/mol

Appearance Colorless liquid [1]

Boiling Point 159-160 °C (lit.)

Density 1.075 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.460 (lit.)

Flash Point 46 °C (115 °F) - closed cup [4]

Vapor Density >1 (vs air)

Spectroscopic Data
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Spectroscopic Technique Data Reference(s)

¹H NMR

The ¹H NMR spectrum shows

characteristic peaks for the

methyl protons and the

chloromethyl protons. The

exact chemical shifts can vary

slightly depending on the

solvent used. A representative

spectrum in CDCl₃ is available.

[1]

¹³C NMR

The ¹³C NMR spectrum

confirms the presence of two

distinct carbon environments

corresponding to the methyl

and chloromethyl groups. A

representative spectrum in

CDCl₃ is available.

[1]

Mass Spectrometry

The mass spectrum (electron

ionization) provides information

about the molecular weight

and fragmentation pattern of

the molecule.

[5]

IR Spectroscopy

The IR spectrum (liquid film)

displays characteristic

absorption bands

corresponding to the various

functional groups present in

the molecule, such as C-H, Si-

C, and C-Cl bonds.

[1]

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

Bis(chloromethyl)dimethylsilane.
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Caption: General workflow for the synthesis and characterization of

Bis(chloromethyl)dimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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